Cas no 2171423-12-2 ((3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid)

• Product Name: (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• CAS No: 2171423-12-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5926998
• PubChem ID: 165509472
• Update Time: 2025-06-09

(3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid
• (3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]butanoic acid
• 2171423-12-2
• EN300-1548771

• Inchi： 1S/C25H30N2O5/c1-4-13-25(3,23(30)26-16(2)14-22(28)29)27-24(31)32-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21H,4,13-15H2,1-3H3,(H,26,30)(H,27,31)(H,28,29)/t16-,25?/m1/s1
• InChI Key： QNJMVFJRJXZRNM-ZRTDVJLTSA-N
• SMILES： O(C(NC(C)(C(N[C@H](C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid

Introduction to (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic Acid (CAS No: 2171423-12-2)

The compound (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS No: 2171423-12-2) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, biotechnology, and advanced chemical synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl pentanamide moiety, and a butanoic acid backbone. The stereochemistry at the 3R position further adds to its uniqueness, making it a valuable compound in stereochemistry studies and drug design.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and peptide coupling techniques. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of the amino group during synthesis. This feature has made the compound a cornerstone in the development of peptide-based drugs and bioactive molecules.

One of the most intriguing aspects of this compound is its potential in drug delivery systems and targeted therapy. Researchers have explored its ability to serve as a carrier for therapeutic agents, exploiting its structural versatility and biocompatibility. For instance, studies have demonstrated that the Fmoc group can be cleaved under specific physiological conditions, releasing the active drug payload with high precision.

In addition to its therapeutic applications, this compound has garnered attention in the field of biomaterials science. Its unique properties, including excellent solubility and stability, make it an ideal candidate for designing novel biomaterials with tailored functionalities. Recent breakthroughs in this area have highlighted its potential in creating biodegradable polymers and scaffolds for tissue engineering.

The synthesis of (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid involves a multi-step process that integrates principles from organic chemistry, stereochemistry, and peptide synthesis. Key steps include the formation of the Fmoc derivative, stereoselective alkylation to establish the 3R configuration, and subsequent coupling reactions to assemble the final product.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These tools provide critical insights into its molecular architecture and dynamic behavior, which are essential for optimizing its performance in various applications.

Looking ahead, ongoing research aims to explore new avenues for utilizing this compound in emerging fields such as nanomedicine and gene therapy. Its ability to interact with biological systems at multiple levels presents exciting opportunities for developing next-generation therapeutics with enhanced efficacy and reduced side effects.

In conclusion, (3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidobutanoic acid (CAS No: 2171423-12-2) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across diverse scientific domains.